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Compound of Interest

Compound Name: DC-Y13-27

Cat. No.: B10857450

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential safety and logistical information for

the disposal of DC-Y13-27, a YTHDF2 inhibitor used in research.

Hazard Identification and Safety Information
DC-Y13-27 is classified as a hazardous substance. All personnel handling this compound

should be familiar with its potential hazards and take appropriate safety precautions.

Quantitative Data Summary

Property Value Reference

Molecular Formula C₁₄H₁₀N₂O₂S

Molecular Weight 270.31 g/mol

Appearance White to beige powder

Solubility Soluble in DMSO (30 mg/mL)

Storage Temperature Room temperature
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Hazard Classification

Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4

GHS07

(Exclamation

Mark)

Warning
H302: Harmful if

swallowed

Skin Irritation 2

GHS07

(Exclamation

Mark)

Warning
H315: Causes

skin irritation

Eye Irritation 2

GHS07

(Exclamation

Mark)

Warning

H319: Causes

serious eye

irritation

Combustible

Solids
11 - - -

Personal Protective Equipment (PPE)
Before handling DC-Y13-27, ensure the following personal protective equipment is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area. If dust is generated, a respirator may

be necessary.

Disposal Procedures
The disposal of DC-Y13-27 and its contaminated materials must be handled in accordance with

local, state, and federal regulations. The following is a general procedural guide.

Step-by-Step Disposal Protocol:
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Segregation:

Do not mix DC-Y13-27 waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Segregate solid waste (e.g., contaminated gloves, weigh paper) from liquid waste (e.g.,

unused solutions).

Waste Collection:

Solid Waste: Collect in a designated, labeled, and sealed container. The container should

be clearly marked as "Hazardous Chemical Waste" and include the name "DC-Y13-27".

Liquid Waste: Collect in a compatible, sealed, and labeled waste container. If dissolved in

a solvent (e.g., DMSO), the solvent must also be listed on the waste label.

Labeling:

All waste containers must be clearly labeled with the full chemical name ("DC-Y13-27"),

the associated hazards (e.g., "Harmful if swallowed," "Causes skin and eye irritation"), and

the date of accumulation.

Storage:

Store waste containers in a designated satellite accumulation area.

Ensure the storage area is secure and away from incompatible materials.

Pickup and Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste. Do not attempt to dispose of DC-Y13-27 down the drain or in regular

trash.

Experimental Workflow for Disposal
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Caption: Logical workflow for the proper disposal of DC-Y13-27.
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Emergency Procedures
Spill:

Evacuate the immediate area.

Wear appropriate PPE.

For a small solid spill, gently sweep up the material to avoid creating dust and place it in a

sealed container for disposal.

For a liquid spill, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Report the spill to your supervisor and EHS office.

Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention.

To cite this document: BenchChem. [Proper Disposal Procedures for DC-Y13-27].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857450/docs#proper-disposal-procedures-for-dc-
y13-27]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b10857450?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

